Cas no 1690142-32-5 ((2R)-2-amino-2-cycloheptyl-acetic acid)

• Product Name: (2R)-2-amino-2-cycloheptyl-acetic acid
• CAS No: 1690142-32-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD30146459
• CID: 3163896
• PubChem ID: 86327749
• Update Time: 2025-06-07

(2R)-2-amino-2-cycloheptyl-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Amino-2-cycloheptylacetic acid
• (2R)-2-amino-2-cycloheptyl-acetic acid
• (2r)?2?amino?2?cycloheptylacetic acid
• MFCD30146459
• EN300-1300084
• AKOS037644669
• 1690142-32-5
• (2R)(c)\\2(c)\\amino(c)\\2(c)\\cycloheptylacetic acid
• (R)-2-Amino-2-cycloheptylacetic acid
• P17603
• CS-0053494
• SCHEMBL14420245
• AS-54181
• (R)-2-Amino-2-cycloheptylaceticacid

• MDL： MFCD30146459
• Inchi： 1S/C9H17NO2/c10-8(9(11)12)7-5-3-1-2-4-6-7/h7-8H,1-6,10H2,(H,11,12)/t8-/m1/s1
• InChI Key： GMLQOIMQMLOTNY-MRVPVSSYSA-N
• SMILES： OC([C@@H](C1CCCCCC1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-2-cycloheptyl-acetic acid

Professional Introduction to (2R)-2-amino-2-cycloheptyl-acetic Acid (CAS No. 1690142-32-5)

(2R)-2-amino-2-cycloheptyl-acetic acid, with the CAS number 1690142-32-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development and therapeutic interventions. The (R)-configuration at the second carbon atom, combined with the cycloheptyl side chain, contributes to its distinct chemical behavior and biological activity.

The synthesis of (2R)-2-amino-2-cycloheptyl-acetic acid involves sophisticated organic chemistry techniques, including stereoselective reactions and chiral resolution methods. The precise control of stereochemistry is crucial, as the (R)-enantiomer exhibits different pharmacological properties compared to its (S)-counterpart. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production of this compound, making it more accessible for research and industrial applications.

One of the most compelling aspects of (2R)-2-amino-2-cycloheptyl-acetic acid is its potential role in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising biological activity, particularly in modulating enzyme functions and cellular pathways associated with various diseases. For instance, research indicates that derivatives of this molecule may have applications in treating neurological disorders, where precise modulation of neurotransmitter systems is essential.

The cycloheptyl side chain in (2R)-2-amino-2-cycloheptyl-acetic acid contributes to its solubility and bioavailability, making it a favorable candidate for oral administration. This feature is particularly important in pharmaceutical formulations, where achieving optimal drug delivery is critical for therapeutic efficacy. Additionally, the amino group at the second carbon provides a site for further functionalization, allowing chemists to design more complex derivatives with enhanced pharmacological properties.

In recent years, computational chemistry and molecular modeling have played a pivotal role in understanding the interactions between (2R)-2-amino-2-cycloheptyl-acetic acid and biological targets. These studies have provided valuable insights into its binding mechanisms and potential drug-like characteristics. For example, molecular dynamics simulations have revealed that this compound can effectively interact with specific enzymes and receptors, suggesting its utility in designing targeted therapies.

The pharmaceutical industry has shown considerable interest in exploring the therapeutic potential of (2R)-2-amino-2-cycloheptyl-acetic acid. Preclinical studies have demonstrated its efficacy in models of inflammation, pain management, and even certain types of cancer. These findings have spurred further research into developing novel drug candidates based on this scaffold. The compound's ability to modulate multiple biological pathways makes it a versatile tool for addressing complex diseases.

Safety and regulatory considerations are also critical when evaluating the use of (2R)-2-amino-2-cycloheptyl-acetic acid in pharmaceutical applications. Rigorous toxicological studies are necessary to assess its potential side effects and ensure safe usage. Regulatory agencies require comprehensive data on its pharmacokinetics, pharmacodynamics, and safety profiles before approving any new drug formulations containing this compound.

The future prospects for (2R)-2-amino-2-cycloheptyl-acetic acid are promising, with ongoing research aimed at optimizing its synthesis and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this field. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery, scientists can accelerate the development of novel treatments based on this compound.

In conclusion, (1690142-32-5)(2R)-2-amino-2-cycloheptyl-acetic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.